Cas no 282523-34-6 (5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate)
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- [5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]METHYL 4-CHLOROBENZENECARBOXYLATE
- Benzoic acid, 4-chloro-, [5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl ester
- 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate
-
- Inchi: InChI=1S/C13H9Cl2F3N2O2/c1-20-11(15)9(10(19-20)13(16,17)18)6-22-12(21)7-2-4-8(14)5-3-7/h2-5H,6H2,1H3
- InChI Key: LKLMRPQQOOZNKW-UHFFFAOYSA-N
- SMILES: Cn1c(c(c(n1)C(F)(F)F)COC(=O)c2ccc(cc2)Cl)Cl
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 384.4±37.0 °C at 760 mmHg
- Flash Point: 186.3±26.5 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C141265-25mg |
[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 4-chlorobenzenecarboxylate |
282523-34-6 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C141265-50mg |
[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 4-chlorobenzenecarboxylate |
282523-34-6 | 50mg |
$ 380.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616694-1mg |
(5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl 4-chlorobenzoate |
282523-34-6 | 98% | 1mg |
¥464 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616694-5mg |
(5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl 4-chlorobenzoate |
282523-34-6 | 98% | 5mg |
¥573 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616694-10mg |
(5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl 4-chlorobenzoate |
282523-34-6 | 98% | 10mg |
¥800 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00897948-1g |
[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 4-chlorobenzoate |
282523-34-6 | 95% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI69353-1mg |
[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 4-chlorobenzoate |
282523-34-6 | >95% | 1mg |
$202.00 | 2023-12-31 | |
| A2B Chem LLC | AI69353-5mg |
[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 4-chlorobenzoate |
282523-34-6 | >95% | 5mg |
$215.00 | 2023-12-31 | |
| A2B Chem LLC | AI69353-10mg |
[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 4-chlorobenzoate |
282523-34-6 | >95% | 10mg |
$241.00 | 2023-12-31 | |
| A2B Chem LLC | AI69353-500mg |
[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl 4-chlorobenzoate |
282523-34-6 | >95% | 500mg |
$729.00 | 2023-12-31 |
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate (CAS No. 282523-34-6): A Comprehensive Overview
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate (CAS No. 282523-34-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to by its CAS number, is a derivative of pyrazole and contains several functional groups that contribute to its chemical and biological properties.
The pyrazole ring, a five-membered heterocyclic compound, is a fundamental component of this molecule. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the chloro and trifluoromethyl groups further enhances the compound's reactivity and stability, making it a valuable candidate for various pharmaceutical applications.
The 4-chlorobenzenecarboxylate moiety is another critical component of this compound. This group not only adds to the overall structural complexity but also influences the compound's solubility and binding affinity to specific biological targets. The combination of these functional groups results in a molecule with a high degree of chemical diversity and potential for therapeutic use.
Recent research has focused on the 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate as a potential lead compound for drug discovery. Studies have shown that this compound exhibits promising activity against various disease targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key enzyme involved in the progression of Alzheimer's disease.
In addition to its potential therapeutic applications, 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate has been investigated for its use in agrochemicals. The compound's ability to selectively target specific plant pathogens without causing harm to beneficial organisms makes it an attractive candidate for the development of environmentally friendly pesticides. A recent study in the Journal of Agricultural and Food Chemistry highlighted its efficacy against several common crop diseases, suggesting its potential as a novel agrochemical agent.
The synthesis of 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine derivative and an α-diketone or α-keto ester. Subsequent steps include the introduction of the chloro and trifluoromethyl groups via electrophilic substitution reactions, followed by the coupling with 4-chlorobenzoic acid to form the final product.
The physical and chemical properties of 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound is moderately soluble in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various formulations, including tablets, capsules, and injectable solutions.
From a safety perspective, 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate has been evaluated for its toxicity and environmental impact. Preclinical studies have shown that it exhibits low acute toxicity when administered orally or intravenously to laboratory animals. However, long-term exposure studies are still ongoing to assess any potential chronic effects. Environmental fate studies have indicated that the compound degrades rapidly under natural conditions, minimizing its persistence in the environment.
In conclusion, 5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate (CAS No. 282523-34-6) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of complex chemical systems and their therapeutic potential.
282523-34-6 (5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethyl 4-chlorobenzenecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)